1-Acetyl-2-(4-isopropoxy-3-methoxyphenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile
1-Acetyl-2-(4-isopropoxy-3-methoxyphenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile
Brand Name:
Vulcanchem
CAS No.:
957296-94-5
VCID:
VC0433288
InChI:
InChI=1S/C26H25N3O3/c1-16(2)32-21-11-9-19(13-22(21)31-4)24-25(17(3)30)29-20-8-6-5-7-18(20)10-12-23(29)26(24,14-27)15-28/h5-13,16,23-25H,1-4H3/t23-,24-,25-/m1/s1
SMILES:
CC(C)OC1=C(C=C(C=C1)C2C(N3C(C2(C#N)C#N)C=CC4=CC=CC=C43)C(=O)C)OC
Molecular Formula:
C26H25N3O3
Molecular Weight:
427.5g/mol
1-Acetyl-2-(4-isopropoxy-3-methoxyphenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile
CAS No.: 957296-94-5
Main Products
VCID: VC0433288
Molecular Formula: C26H25N3O3
Molecular Weight: 427.5g/mol
![1-Acetyl-2-(4-isopropoxy-3-methoxyphenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile - 957296-94-5](/images/no_structure.jpg)
| CAS No. | 957296-94-5 |
|---|---|
| Product Name | 1-Acetyl-2-(4-isopropoxy-3-methoxyphenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile |
| Molecular Formula | C26H25N3O3 |
| Molecular Weight | 427.5g/mol |
| IUPAC Name | (1S,2S,3aR)-1-acetyl-2-(3-methoxy-4-propan-2-yloxyphenyl)-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile |
| Standard InChI | InChI=1S/C26H25N3O3/c1-16(2)32-21-11-9-19(13-22(21)31-4)24-25(17(3)30)29-20-8-6-5-7-18(20)10-12-23(29)26(24,14-27)15-28/h5-13,16,23-25H,1-4H3/t23-,24-,25-/m1/s1 |
| Standard InChIKey | ZZKAOIBBAKYKHH-UBFVSLLYSA-N |
| Isomeric SMILES | CC(C)OC1=C(C=C(C=C1)[C@@H]2[C@H](N3[C@@H](C2(C#N)C#N)C=CC4=CC=CC=C43)C(=O)C)OC |
| SMILES | CC(C)OC1=C(C=C(C=C1)C2C(N3C(C2(C#N)C#N)C=CC4=CC=CC=C43)C(=O)C)OC |
| Canonical SMILES | CC(C)OC1=C(C=C(C=C1)C2C(N3C(C2(C#N)C#N)C=CC4=CC=CC=C43)C(=O)C)OC |
| PubChem Compound | 6552436 |
| Last Modified | Nov 12 2021 |
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